Cas no 80997-72-4 (3,5-dimethyl-2-methylidene-N,N,N',N'-tetra(propan-2-yl)hexanediamide)
80997-72-4 structure
Product name:3,5-dimethyl-2-methylidene-N,N,N',N'-tetra(propan-2-yl)hexanediamide
3,5-dimethyl-2-methylidene-N,N,N',N'-tetra(propan-2-yl)hexanediamide Chemical and Physical Properties
Names and Identifiers
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- 3,5-dimethyl-2-methylidene-N,N,N',N'-tetra(propan-2-yl)hexanediamide
- NSC365629
- NSC-365629
- DTXSID10320862
- 80997-72-4
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- Inchi： InChI=1S/C21H40N2O2/c1-13(2)22(14(3)4)20(24)18(10)12-17(9)19(11)21(25)23(15(5)6)16(7)8/h13-18H,11-12H2,1-10H3
- InChI Key： DYNWXRUVOJFEJE-UHFFFAOYSA-N
- SMILES： CC(C)N(C(C)C)C(=O)C(C)CC(C)C(=C)C(=O)N(C(C)C)C(C)C
Computed Properties
- Exact Mass: 352.308978523g/mol
- Monoisotopic Mass: 352.308978523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 40.6Ų
3,5-dimethyl-2-methylidene-N,N,N',N'-tetra(propan-2-yl)hexanediamide Related Literature
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1. Back matter
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2. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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4. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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10. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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